Cas no 68919-53-9 (2,3,4-Trimethoxyphenylacetonitrile)

2,3,4-Trimethoxyphenylacetonitrile structure
68919-53-9 structure
Product Name:2,3,4-Trimethoxyphenylacetonitrile
CAS No:68919-53-9
MF:C11H13NO3
MW:207.225823163986
CID:972609
Update Time:2023-08-02

2,3,4-Trimethoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Fatty acids, soya, Me esters
    • Soybean oil fatty acids, methyl esters
    • METHYL SOYATE
    • 2,3,4-Trimethoxyphenylacetonitrile
    • 2-(2,3,4-trimethoxyphenyl)acetonitrile
    • 2,3,4-trimethoxyphenyl-acetonitrile
    • Benzeneacetonitrile,2,3,4-trimethoxy-
    • trimethoxy phenyl acetonitrile
    • 8167AE
    • (2,3,4-trimethoxyphenyl)acetonitrile
    • 2-(2,3,4-trimethoxyphenyl)ethanenitrile
    • A836287
    • Inchi: 1S/C11H13NO3/c1-13-9-5-4-8(6-7-12)10(14-2)11(9)15-3/h4-5H,6H2,1-3H3
    • InChI Key: RZVUKELRMABJPI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1CC#N)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • XLogP3: 1.4
  • Topological Polar Surface Area: 51.5

Experimental Properties

  • Boiling Point: Vapour density:
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